Cas no 2156-29-8 (2-Di-1-ASP)

• Product Name: 2-Di-1-ASP
• CAS No: 2156-29-8
• MF: C₁₆H₁₉IN₂
• MW: 366.239936113358
• MDL: MFCD00011980
• CID: 268509
• PubChem ID: 57648287
• Update Time: 2025-04-19

2-Di-1-ASP Chemical and Physical Properties

Names and Identifiers

• Pyridinium,2-[2-[4-(dimethylamino)phenyl]ethenyl]-1-methyl-, iodide (1:1)
• 2-(4-(DIMETHYLAMINO)STYRYL)-N-METHYLPYRIDINIUM IODIDE (2-DI-1-ASP)
• 2-(4-Dimethylaminostyryl)-1-Methylpyridinium Iodide
• 2-DI-1-ASP
• (E)-2-(4-(dimethylamino)styryl)-1-methylpyridinium iodide
• 1-METHYL-2-P-DIMETHYLAMINO-STYRYL-PYRIDINIUM-IODIDE
• 2-(4-(dimethylamino)styryl)-1-methylpyridinium
• 2-(4-(Dimethylamino)styryl)-N-methylpyridinium
• 2-{2-[4-(dimethylamino)phenyl]ethenyl}-1-methylpyridinium iodide
• 2-<4-(dimethylamino)styryl>-1-ethylpyridinium iodide
• 2m2Pm
• D-308
• o-DPD
• Pyridinium, 2-(2-(4-(dimethylamino)phenyl)ethenyl)-1-methyl-, iodide (1:1)
• 2-{(E)-2-[4-(dimethylamino)phenyl]ethenyl}-1-methylpyridinium iodide
• AS-56261
• NSC-10517
• 2-(p-Dimethylaminostyryl)pyridine methiodide
• UNII-3KU9H26WAL
• Pyridinium, 2-[2-[4-(dimethylamino)phenyl]ethenyl]-1-methyl-, iodide (1:1)
• D 308 (dye)
• 2-(p-(dimethylamino)styryl)-1-methylpyridinium
• Z56762420
• N, N-dimethyl-4-[(E)-2-(1-methylpyridin-1-ium-2-yl)ethenyl]aniline;iodide
• Pyridinium, 2-(p-(dimethylamino)styryl)-1-methyl-. iodide
• SCHEMBL592724
• .OMEGA.-(N'-METHYLPYRIDYL-2')-4-DIMETHYLAMINOSTYRENE IODIDE
• E84146
• 2-[p-(dimethylamino)styryl]-1-methylpyridinium iodide
• DASPI
• Pyridinium, 2-((1E)-2-(4-(dimethylamino)phenyl)ethenyl)-1-methyl-, iodide
• 2156-29-8
• MFCD00011980
• NSC 10517
• EINECS 218-460-8
• 2-[4-(dimethyl-amino)styryl]-1-methylpyridinium iodide
• 2-(p-(dimethylamino)styryl)-1-pyridinium methiodide
• Pyridinium, 2-(p-(dimethylamino)styryl)-1-methyl-, iodide
• AKOS001032234
• 2-(para-(dimethylamino)styryl)-1-methylpyridinium
• A-7
• 3KU9H26WAL
• 2-{(E)-2-[4-(dimethylamino)phenyl]vinyl}-1-methylpyridinium iodide
• HY-135009
• 1694-48-0
• DASPI, 2M2PM, D 308
• o-Daspmi
• CS-0109041
• Pyridinium, 2-(2-(4-(dimethylamino)phenyl)ethenyl)-1-methyl-, iodide
• Pyridinium iodide, 2-[p-(dimethylamino) styryl]-1-methyl-
• Pyridinium, 2-(2-(4-(dimethylamino)phenyl)ethenyl)-1-methyl-, iodide, (E)-
• 2-(p-(Dimethylamino)styryl)-1-methylpyridinium iodide
• omega-(N'-Methylpyridyl-2')-4-dimethylaminostyrene iodide
• 2-(4-(dimethylamino)styryl)-1-methylpyridinium iodide
• 2-[4-(Dimethylamino)styryl]-1-methylpyridinium iodide
• 2-(p-(Dimethylamino)styryl)pyridine methiodide
• 2-[4-(Dimethylamino)styryl]-1-methylpyridinium iodide, Dye content 95 %
• CHEBI:51600
• Q27122672
• N,N-dimethyl-4-[(E)-2-(1-methylpyridin-1-ium-2-yl)ethenyl]aniline;iodide
• 2-(4-(Dimethylamino)styryl)-1-methylpyridin-1-ium iodide
• NS00049190
• 2-(4-dimethylaminostyryl)-1-methyl-pyridinium iodide
• DA-69778
• 2-Di-1-ASP?
• 2-Di-1-ASP

• MDL： MFCD00011980
• Inchi： 1S/C16H19N2.HI/c1-17(2)15-10-7-14(8-11-15)9-12-16-6-4-5-13-18(16)3;/h4-13H,1-3H3;1H/q+1;/p-1
• InChI Key： XPOIQAIBZGSIDD-UHFFFAOYSA-M
• SMILES： [I-].N(C)(C)C1C=CC(/C=C/C2C=CC=C[N+]=2C)=CC=1

Computed Properties

• Exact Mass: 366.05900
• Monoisotopic Mass: 366.05930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 7.1

Experimental Properties

• Color/Form: Not determined
• Melting Point: 280 °C (dec.) (lit.)
• Solubility: DMSO: soluble
• PSA: 7.12000
• LogP: -0.24850
• Solubility: Not determined

2-Di-1-ASP Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：8-10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes